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Compound of Interest

Compound Name: Manninotriose

Cat. No.: B1662183

An In-depth Technical Guide to Manninotriose: Properties and Analysis

This guide provides essential information regarding the physicochemical properties of
Manninotriose, a trisaccharide of interest to researchers and professionals in drug
development and life sciences.

Physicochemical Data of Manninotriose

Manninotriose is an oligosaccharide that has been identified as a key component in the
raffinose family oligosaccharide (RFO) metabolism in certain plants.[1][2] Its unique structure
and biological activities, including potential immunomodulatory effects, make it a compound of
interest for further investigation.[3]

For researchers and scientists, accurate identification and quantification of Manninotriose are
crucial. The following table summarizes its key identifiers and molecular properties.
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Parameter Value Source
CAS Number 13382-86-0 [11[3][4][5]16]
Molecular Formula C18H32016 [11[31[41[5]
Molecular Weight 504.44 g/mol [1112][4]1[5]

O-a-D-Galactopyranosyl-
(1-6)-0-a-D-

Synonyms [4]
galactopyranosyl-(1 - 6)-D-

glucose

Experimental Protocols

While specific experimental protocols for drug development applications of Manninotriose are
proprietary and context-dependent, a general methodology for its purification from a plant
source is outlined below. This protocol is based on the principles of macroporous resin
adsorption chromatography, which has been shown to be effective for purifying Manninotriose.

[1]

Objective: To purify Manninotriose from a crude plant extract.
Materials:

e Crude plant extract containing Manninotriose

e D-101 macroporous adsorption resin

o Purified water (eluent)

o Chromatography column

 Fraction collector

e HPLC system for analysis

Methodology:
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Resin Preparation: The D-101 macroporous adsorption resin is packed into a
chromatography column and equilibrated with purified water.

Sample Loading: The crude plant extract is loaded onto the column at a controlled flow rate
to allow for the adsorption of Manninotriose onto the resin.

Adsorption: The sample is allowed to adsorb onto the resin for a sufficient duration, which
has been optimized in previous studies to be around 240 minutes.[1]

Elution: The column is washed with purified water to remove unbound impurities.
Manninotriose is then eluted from the resin using purified water at a specific flow rate (e.qg.,
1.5 bed volumes per hour).[1]

Fraction Collection: Eluted fractions are collected using a fraction collector.

Analysis: The collected fractions are analyzed by HPLC to determine the concentration and
purity of Manninotriose. Fractions containing high-purity Manninotriose are pooled.

Lyophilization: The pooled fractions are lyophilized to obtain purified Manninotriose powder.

Visualized Experimental Workflow

The following diagram illustrates a generalized workflow for the purification and analysis of
Manninotriose from a natural source.

Extraction Purification Analysis & Final Product

Purty Check
Pooling of Pure Fractions Lyophilization

Click to download full resolution via product page

Caption: Workflow for Manninotriose Purification and Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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